Cas no 2411311-06-1 (2-Chloro-N-[1-(1,3-thiazol-4-ylmethyl)piperidin-4-yl]propanamide)

• Product Name: 2-Chloro-N-[1-(1,3-thiazol-4-ylmethyl)piperidin-4-yl]propanamide
• CAS No: 2411311-06-1
• MF: C₁₂H₁₈ClN₃OS
• MW: 287.80882024765
• CID: 6202853
• PubChem ID: 145887877
• Update Time: 2025-05-23

2-Chloro-N-[1-(1,3-thiazol-4-ylmethyl)piperidin-4-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(1,3-thiazol-4-ylmethyl)piperidin-4-yl]propanamide
• 2411311-06-1
• Z1562136605
• EN300-7560070
• 2-chloro-N-{1-[(1,3-thiazol-4-yl)methyl]piperidin-4-yl}propanamide

• Inchi： 1S/C12H18ClN3OS/c1-9(13)12(17)15-10-2-4-16(5-3-10)6-11-7-18-8-14-11/h7-10H,2-6H2,1H3,(H,15,17)
• InChI Key： HNZMJLBZFXDUJA-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1CCN(CC2=CSC=N2)CC1)=O

Computed Properties

• Exact Mass: 287.0859111g/mol
• Monoisotopic Mass: 287.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.5Ų

Additional information on 2-Chloro-N-[1-(1,3-thiazol-4-ylmethyl)piperidin-4-yl]propanamide

Comprehensive Overview of 2-Chloro-N-[1-(1,3-thiazol-4-ylmethyl)piperidin-4-yl]propanamide (CAS No. 2411311-06-1)

2-Chloro-N-[1-(1,3-thiazol-4-ylmethyl)piperidin-4-yl]propanamide (CAS No. 2411311-06-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a thiazole ring and a piperidine moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its structural complexity and functional groups.

The compound's molecular formula and structural features contribute to its reactivity and binding affinity, which are critical for designing novel therapeutic agents. Recent studies highlight its relevance in targeting enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine. The presence of the chloro and propanamide groups further enhances its utility in synthetic chemistry, enabling diverse derivatization strategies.

In the context of drug discovery, 2-Chloro-N-[1-(1,3-thiazol-4-ylmethyl)piperidin-4-yl]propanamide is often explored for its potential in treating neurological disorders and infectious diseases. Its thiazole-piperidine hybrid structure is analogous to several FDA-approved drugs, making it a promising candidate for further investigation. Additionally, its role in agrochemical innovation is being studied, particularly in developing next-generation pesticides with improved efficacy and environmental safety.

The synthesis of 2-Chloro-N-[1-(1,3-thiazol-4-ylmethyl)piperidin-4-yl]propanamide involves multi-step organic reactions, including amide coupling and heterocyclic functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure compliance with industry standards, making the compound suitable for high-throughput screening and preclinical studies.

Market demand for 2-Chloro-N-[1-(1,3-thiazol-4-ylmethyl)piperidin-4-yl]propanamide is driven by its applications in pharmaceutical intermediates and research chemicals. Suppliers and manufacturers emphasize its high purity and stability, catering to academic and industrial laboratories worldwide. The compound's CAS No. 2411311-06-1 serves as a unique identifier, facilitating global trade and regulatory compliance.

From an SEO perspective, this compound is frequently searched in relation to thiazole derivatives, piperidine-based drugs, and amide synthesis. Researchers often inquire about its solubility, storage conditions, and synthetic protocols, reflecting the need for detailed technical data. Integrating these keywords enhances the article's visibility and relevance to target audiences.

In conclusion, 2-Chloro-N-[1-(1,3-thiazol-4-ylmethyl)piperidin-4-yl]propanamide (CAS No. 2411311-06-1) represents a cutting-edge compound with broad applications in medicinal chemistry and material science. Its structural uniqueness and functional adaptability position it as a valuable asset for innovation in life sciences. Future research will likely uncover additional uses, solidifying its importance in scientific advancement.